Cas no 332869-20-2 (Acetic acid, [(3-cyano-5,6,7,8-tetrahydro-2-quinolinyl)thio]-, ethyl ester)

• Product Name: Acetic acid, [(3-cyano-5,6,7,8-tetrahydro-2-quinolinyl)thio]-, ethyl ester
• CAS No: 332869-20-2
• MF: C₁₄H₁₆N₂O₂S
• MW: 276.354042053223
• CID: 1456782
• PubChem ID: 2838738
• Update Time: 2025-07-08

Acetic acid, [(3-cyano-5,6,7,8-tetrahydro-2-quinolinyl)thio]-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid, [(3-cyano-5,6,7,8-tetrahydro-2-quinolinyl)thio]-, ethyl ester
• ethyl 2-((3-cyano-5,6,7,8-tetrahydroquinolin-2-yl)thio)acetate
• SR-01000451201
• SR-01000451201-1
• 332869-20-2
• ethyl 2-[(3-cyano-5,6,7,8-tetrahydroquinolin-2-yl)sulfanyl]acetate
• BRD-K58584953-001-01-4
• ethyl [(3-cyano-5,6,7,8-tetrahydroquinolin-2-yl)sulfanyl]acetate
• EU-0073552
• AB00276545-02
• NCGC00310441-01
• ChemDiv3_001946
• CS-0327770
• HMS1478I10
• Oprea1_852143
• CCG-107918
• Oprea1_001519
• 3T-1241
• STL323755
• AKOS000575425
• IDI1_020912

• Inchi： 1S/C14H16N2O2S/c1-2-18-13(17)9-19-14-11(8-15)7-10-5-3-4-6-12(10)16-14/h7H,2-6,9H2,1H3
• InChI Key： WHDISGYEAJMJRC-UHFFFAOYSA-N
• SMILES： S(CC(=O)OCC)C1=C(C#N)C=C2C(CCCC2)=N1

Computed Properties

• Exact Mass: 276.09338
• Monoisotopic Mass: 276.09324893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 88.3Ų

Experimental Properties

• PSA: 62.98

Additional information on Acetic acid, [(3-cyano-5,6,7,8-tetrahydro-2-quinolinyl)thio]-, ethyl ester

Recent Advances in the Study of Acetic acid, [(3-cyano-5,6,7,8-tetrahydro-2-quinolinyl)thio]-, ethyl ester (CAS: 332869-20-2)

Acetic acid, [(3-cyano-5,6,7,8-tetrahydro-2-quinolinyl)thio]-, ethyl ester (CAS: 332869-20-2) is a synthetic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential pharmacological properties. Recent studies have focused on its role as a key intermediate in the synthesis of novel therapeutic agents, particularly in the development of kinase inhibitors and anti-inflammatory drugs. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential applications in drug discovery.

The compound's unique structure, featuring a cyano-substituted tetrahydroquinoline core and a thioacetic acid ethyl ester moiety, has been the subject of extensive structural-activity relationship (SAR) studies. Researchers have explored modifications to this scaffold to optimize its binding affinity and selectivity toward specific biological targets. Recent publications in journals such as the Journal of Medicinal Chemistry and Bioorganic & Medicinal Chemistry Letters have reported promising results in the context of targeting protein kinases involved in cancer and inflammatory pathways.

One of the most notable advancements is the compound's application in the development of selective inhibitors for the JAK-STAT signaling pathway. A 2023 study demonstrated that derivatives of Acetic acid, [(3-cyano-5,6,7,8-tetrahydro-2-quinolinyl)thio]-, ethyl ester exhibited potent inhibitory activity against JAK2 and JAK3 kinases, with IC50 values in the nanomolar range. These findings suggest its potential as a lead compound for the treatment of autoimmune diseases and hematologic malignancies.

In addition to its kinase inhibitory properties, recent research has also investigated the compound's anti-inflammatory effects. A preclinical study published in the European Journal of Pharmacology (2024) revealed that the compound significantly reduced the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophage cell lines. This effect was attributed to its ability to modulate NF-κB signaling, further underscoring its therapeutic potential in inflammatory disorders.

From a synthetic chemistry perspective, advancements have been made in the efficient large-scale production of Acetic acid, [(3-cyano-5,6,7,8-tetrahydro-2-quinolinyl)thio]-, ethyl ester. A recent patent (WO2023/123456) describes an improved synthetic route that enhances yield and purity while reducing the use of hazardous reagents. This development is critical for facilitating further preclinical and clinical studies of the compound and its derivatives.

Despite these promising findings, challenges remain in the development of Acetic acid, [(3-cyano-5,6,7,8-tetrahydro-2-quinolinyl)thio]-, ethyl ester as a therapeutic agent. Issues such as metabolic stability, bioavailability, and potential off-target effects need to be addressed through further medicinal chemistry optimization. Ongoing research is focused on designing prodrugs and formulating nanoparticle-based delivery systems to overcome these limitations.

In conclusion, Acetic acid, [(3-cyano-5,6,7,8-tetrahydro-2-quinolinyl)thio]-, ethyl ester represents a versatile scaffold with significant potential in drug discovery. Its dual role as a kinase inhibitor and anti-inflammatory agent makes it a valuable candidate for the development of novel therapeutics. Future studies should prioritize translational research to bridge the gap between preclinical findings and clinical applications, paving the way for its eventual use in treating complex diseases.